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Compound of Interest

Compound Name: 3-Chlorotetrafluoropropionic acid

CAS No.: 661-82-5

Cat. No.: B1586773

Get Quote

3-Chloro-2,2,3,3-tetrafluoropropionic acid (3-CTFP), identified by its CAS number 661-82-5, is

a significant member of the halogenated carboxylic acid family.[1][2] This colorless liquid,

characterized by a pungent odor, possesses solubility in water and various alcohols.[1] Its

molecular structure, which incorporates a short, perfluorinated carbon chain capped by a

chlorine atom and a carboxylic acid group, makes it a highly versatile and reactive building

block. In the realms of medicinal chemistry and materials science, the strategic introduction of

fluorine atoms is a well-established method for modulating a molecule's physicochemical and

biological properties, such as thermal stability, chemical resistance, lipophilicity, and metabolic

stability.[3][4] 3-CTFP serves as a valuable synthon for introducing the unique chloro-

tetrafluoropropyl moiety, opening avenues for the development of novel pharmaceuticals,

agrochemicals, and advanced polymers.[1][3] This guide provides a comprehensive overview

of its properties, a proposed synthetic pathway, analytical characterization protocols, and

critical safety considerations for researchers, scientists, and drug development professionals.

Physicochemical and Safety Profile
A clear understanding of a compound's properties is foundational to its effective and safe

utilization in a laboratory setting. The key data for 3-CTFP is summarized below.
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Property Value Source(s)

CAS Number 661-82-5 [1][2][5]

Molecular Formula C₃HClF₄O₂ [1][2]

Molecular Weight 180.49 g/mol [1][2]

IUPAC Name
3-chloro-2,2,3,3-

tetrafluoropropanoic acid
[5]

Synonyms
3-Chlorotetrafluoropropionic

acid
[5]

Appearance Colorless liquid [1]

Odor Pungent [1]

Melting Point 13 °C [6]

Boiling Point 131 °C [6]

Density 1.703 g/cm³ [6]

Solubility Soluble in water and alcohols [1]

Hazard Classification
Corrosive; Dangerous Good

for Transport
[2][6]

Proposed Synthesis Pathway: Hydrolysis of an
Amide Precursor
While specific, peer-reviewed synthetic procedures for 3-CTFP are not abundant in readily

available literature, a logical and industrially relevant approach can be extrapolated from

patents concerning the synthesis of analogous fluorinated carboxylic acids, such as 2,3,3,3-

tetrafluoro propionic acid.[7] A common strategy involves the hydrolysis of a stable amide

precursor, which can be performed under acidic or basic conditions. This method is often

favored for its operational simplicity and potential for high product purity.[7]

The diagram below outlines a generalized workflow for this transformation. The choice of an

N,N-dialkyl amide precursor is strategic; these amides are typically stable and can be
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synthesized from related acyl chlorides or esters. The subsequent hydrolysis cleaves the

robust amide bond to liberate the desired carboxylic acid.
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Step 1: Hydrolysis Reaction

Step 2: Work-up & Isolation

Step 3: Purification

N,N-dialkyl-3-chloro-
tetrafluoropropionamide

Reaction Vessel
Heat (e.g., 90-120 °C)

Stirring for 10-24h

Acidic or Basic Catalyst
(e.g., HCl or NaOH)

Solvent (e.g., Water/Ethanol)

Quenching
(Neutralization if necessary)

Liquid-Liquid Extraction
(e.g., with Ethyl Acetate)

Drying of Organic Layer
(e.g., with MgSO₄)

Solvent Evaporation
(Rotary Evaporator)

Vacuum Distillation
of Crude Product

Pure 3-CTFP
(Verify with QC analysis)
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Personal Protective Equipment (PPE) Engineering Controls & Handling

Emergency Procedures

Safe Handling Protocol for 3-CTFP

Splash-proof safety goggles
and face shield

Work exclusively in a
certified chemical fume hood

Chemical-resistant gloves
(e.g., Nitrile, Neoprene)

Flame-retardant lab coat

Avoid contact with bases,
strong oxidizing agents, and metals

Use glass or Teflon-lined
equipment for transfers

Spill: Absorb with inert material
(e.g., vermiculite). Do not use

combustible materials.

Exposure: Immediately flush skin
or eyes with water for at least 15 min.

Seek immediate medical attention.

Fire: Use dry chemical, CO₂,
or alcohol-resistant foam.

Wear SCBA.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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